Cas no 1361839-92-0 (2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361839-92-0
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912694
• Update Time: 2025-06-15

2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-1-2-11(15)10(7-9)12-5-8(3-4-17)6-13(16)18-12/h1-2,5-7H,3H2
• InChI Key： DFWSIDBHARNZSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(CC#N)C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361839-92-0)

2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361839-92-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and crop protection. Its molecular structure, which includes a chloro group and an acetonitrile moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile is driven by its role in the development of novel heterocyclic compounds, which are crucial in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, including those targeting infectious diseases and metabolic disorders. In agrochemicals, this compound is explored for its efficacy in pest control formulations, aligning with the global demand for sustainable farming solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile?" The synthesis typically involves multi-step reactions, starting from readily available pyridine derivatives and incorporating electrophilic aromatic substitution techniques. Advanced methods, such as catalytic cross-coupling, have also been employed to enhance yield and purity, addressing the industry's need for scalable and cost-effective production.

Another hot topic is the environmental impact of such compounds. With increasing regulatory scrutiny, researchers are investigating the biodegradability and ecotoxicity of 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile. Recent studies focus on optimizing its molecular design to minimize ecological footprints while maintaining efficacy, a balance highly sought after in green chemistry initiatives.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of the pharmaceutical and agrochemical sectors. Suppliers and manufacturers are increasingly listing CAS 1361839-92-0 in their catalogs, catering to the needs of R&D teams and industrial-scale producers. Quality control, including HPLC and NMR verification, is critical to ensure compliance with international standards.

In summary, 2-Chloro-6-(2,5-dichlorophenyl)pyridine-4-acetonitrile represents a pivotal compound in contemporary chemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis and sustainability, position it as a key player in addressing some of the most pressing challenges in science and industry today.